Cas no 2309468-22-0 (1H-Azepine-4-methanol, hexahydro-5-hydroxy-, 2,2,2-trifluoroacetate (1:1))

• Product Name: 1H-Azepine-4-methanol, hexahydro-5-hydroxy-, 2,2,2-trifluoroacetate (1:1)
• CAS No: 2309468-22-0
• MF: C₉H₁₆F₃NO₄
• MW: 259.222853660584
• CID: 5935290
• PubChem ID: 138991100
• Update Time: 2025-10-29

1H-Azepine-4-methanol, hexahydro-5-hydroxy-, 2,2,2-trifluoroacetate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-4-methanol, hexahydro-5-hydroxy-, 2,2,2-trifluoroacetate (1:1)
• 2309468-22-0
• 5-(Hydroxymethyl)azepan-4-ol;2,2,2-trifluoroacetic acid
• EN300-7353672
• 5-(hydroxymethyl)azepan-4-ol; trifluoroacetic acid

• Inchi： 1S/C7H15NO2.C2HF3O2/c9-5-6-1-3-8-4-2-7(6)10;3-2(4,5)1(6)7/h6-10H,1-5H2;(H,6,7)
• InChI Key： IUHPUGOMIHRKET-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.C(C1CCNCCC1O)O

Computed Properties

• Exact Mass: 259.10314248g/mol
• Monoisotopic Mass: 259.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8Ų

Additional information on 1H-Azepine-4-methanol, hexahydro-5-hydroxy-, 2,2,2-trifluoroacetate (1:1)

Compound CAS No 2309468-22-0: 1H-Azepine-4-methanol, Hexahydro-5-Hydroxy-, 2,2,2-Trifluoroacetate (1:1)

The compound CAS No 2309468-22-0, also known as 1H-Azepine-4-methanol, Hexahydro-5-Hydroxy-, 2,2,2-Trifluoroacetate (1:1), is a unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the azepine family of heterocyclic compounds and is characterized by its complex structure and functional groups. The azepine core provides a rigid framework that can be further modified to explore its applications in drug design and material science.

Recent studies have highlighted the importance of azepine derivatives in medicinal chemistry due to their ability to interact with various biological targets. The hexahydro structure of this compound suggests a saturated ring system, which may contribute to its stability and bioavailability. The presence of a hydroxyl group at the 5-position adds hydrophilic properties, potentially enhancing its solubility and interaction with biological systems.

The trifluoroacetate counterion in this compound introduces fluorinated functionalities, which are known to enhance the physical and chemical properties of molecules. Fluorinated compounds often exhibit improved metabolic stability and pharmacokinetic profiles, making them valuable in drug development. The 1:1 molar ratio of the trifluoroacetate ion to the azepine derivative ensures a balanced charge distribution and optimal solubility properties.

Research into the synthesis of 1H-Azepine-4-methanol derivatives has revealed efficient methodologies for constructing such complex molecules. Techniques such as ring-closing metathesis and stereoselective reductions have been employed to achieve the desired stereochemistry and regioselectivity. These advancements have paved the way for further exploration of this compound's potential applications.

In terms of pharmacological activity, this compound has shown promise in preliminary assays targeting enzymes involved in metabolic pathways. The azepine ring may serve as a scaffold for binding to protein targets, while the hydroxyl group could participate in hydrogen bonding interactions. Further studies are needed to elucidate its mechanism of action and therapeutic potential.

The environmental impact of this compound is another critical aspect that requires attention. As a fluorinated compound, it is essential to assess its biodegradability and potential accumulation in ecosystems. Recent research on fluorinated organic compounds has emphasized the need for sustainable synthesis routes and eco-friendly alternatives.

In conclusion, CAS No 2309468-22-0 represents a fascinating example of how structural complexity can be harnessed for diverse applications. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial development. Continued investigation into its properties will undoubtedly uncover new opportunities for its utilization in various fields.